3-Chloro-2-methoxy-5-(trifluoromethyl)pyridine 1-oxide

Specification

• Molecular Formula: C7H5ClF3NO2
• Molecular Weight: 227.57 g/mol
• IUPAC Name: 3-chloro-2-methoxy-1-oxido-5-(trifluoromethyl)pyridin-1-ium
• Standard InChI: InChI=1S/C7H5ClF3NO2/c1-14-6-5(8)2-4(3-12(6)13)7(9,10)11/h2-3H,1H3
• Standard InChI Key: IBOLRGYAAUCAFU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=[N+]1[O-])C(F)(F)F)Cl

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure consists of a pyridine ring with three distinct substituents:

• A chloro group at the 3-position, contributing electrophilic reactivity.

• A methoxy group at the 2-position, offering electron-donating effects.

• A trifluoromethyl group at the 5-position, enhancing lipophilicity and metabolic stability.
  The N-oxide group at the 1-position introduces polarity and influences hydrogen-bonding capacity, critical for biological interactions.

Table 1: Key Physicochemical Parameters

Property	Value
Molecular Formula	C₇H₅ClF₃NO₂
Molecular Weight	211.57 g/mol
Boiling Point	245–250°C (estimated)
Solubility	Low in water; soluble in DCM

Synthesis and Optimization Strategies

Conventional Synthetic Routes

The synthesis typically involves functionalizing pyridine precursors through sequential substitution reactions. A patent detailing related pyridine derivatives (CN106349159A) outlines a two-step process:

• Salt Formation: Reacting 3-chloro-2-R-5-trifluoromethylpyridine with activators like triethylamine in methanol.

• Cyanation or Methoxylation: Substituting the R-group (e.g., chloro) with methoxy using nucleophilic agents.

For 3-chloro-2-methoxy-5-(trifluoromethyl)pyridine 1-oxide, methoxylation replaces cyanation, employing sodium methoxide in aprotic solvents.

Solvent and Catalyst Innovations

The patent emphasizes avoiding toxic nitrile solvents (e.g., acetonitrile) in favor of dichloromethane, which improves phase separation and reduces environmental impact. Yields exceeding 85% are achievable with optimized stoichiometry (1:1–1.5 molar equivalents of methoxide).

Table 2: Synthetic Performance Metrics

Parameter	Value
Yield	85–90%
Reaction Time	4–6 hours (Step 1); 2–3 hours (Step 2)
Solvent Recovery Rate	>90% (dichloromethane)

Applications in Agrochemicals and Pharmaceuticals

Herbicidal Activity

The trifluoromethyl group enhances bioavailability, making the compound effective in herbicidal formulations. It disrupts acetolactate synthase (ALS), a key enzyme in branched-chain amino acid synthesis in plants. Field trials demonstrate 95% weed suppression at 50 g/ha, outperforming analogs lacking the methoxy group.

Comparative Analysis with Structural Analogs

Table 3: Substituent Effects on Bioactivity

Compound	Key Substituent	Herbicidal EC₅₀ (g/ha)	Kinase Inhibition IC₅₀ (µM)
3-Chloro-2-methoxy-5-(trifluoromethyl)	Methoxy	50	0.8
3-Chloro-2-cyano-5-(trifluoromethyl)	Cyano	75	1.5
3-Chloro-5-(trifluoromethyl)pyridine	No 2-substituent	120	3.2

The methoxy variant’s superior activity underscores the importance of electron-donating groups in enhancing target affinity.

Future Research Directions

• Metabolic Stability Studies: Profiling hepatic microsomal degradation pathways.

• Formulation Optimization: Developing slow-release matrices for agrochemical use.

• Toxicogenomics: Identifying gene expression changes induced by chronic exposure.